Cas no 1849226-73-8 (N-(3,3-Dimethylbutan-2-yl)thietan-3-amine)

• Product Name: N-(3,3-Dimethylbutan-2-yl)thietan-3-amine
• CAS No: 1849226-73-8
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5304438
• Update Time: 2026-03-10

N-(3,3-Dimethylbutan-2-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,3-Dimethylbutan-2-yl)thietan-3-amine

• Inchi： 1S/C9H19NS/c1-7(9(2,3)4)10-8-5-11-6-8/h7-8,10H,5-6H2,1-4H3
• InChI Key： NGLMFJGJKVBMMN-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC(C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on N-(3,3-Dimethylbutan-2-yl)thietan-3-amine

Professional Introduction to N-(3,3-Dimethylbutan-2-yl)thietan-3-amine (CAS No. 1849226-73-8)

N-(3,3-Dimethylbutan-2-yl)thietan-3-amine (CAS No. 1849226-73-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique thietane backbone and branched alkyl side chain, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine consists of a sulfur-containing heterocyclic ring fused with an amine functional group, which is further substituted with a highly branched C8 alkyl chain. This structural motif imparts distinct physicochemical properties, including moderate solubility in organic solvents and a favorable pharmacokinetic profile, making it an attractive candidate for drug discovery programs.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfur-containing heterocycles due to their demonstrated biological activity across multiple therapeutic areas. Thietane derivatives, in particular, have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The amine functionality in N-(3,3-Dimethylbutan-2-yl)thietan-3-amine provides a versatile handle for further chemical modifications, enabling the synthesis of structurally diverse analogs with tailored biological properties.

One of the most compelling aspects of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is its utility as a building block in the construction of complex molecular architectures. Researchers have leveraged this compound to develop novel inhibitors targeting aberrant signaling pathways implicated in cancer and inflammatory diseases. For instance, recent studies have highlighted its role in generating potent JAK2 inhibitors, which have shown promise in preclinical models of myeloproliferative neoplasms.

The synthesis of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in streamlining the synthetic route, reducing costs, and improving yields.

The pharmacological profile of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine has been the subject of numerous preclinical investigations. Initial studies have demonstrated its ability to modulate enzyme activity and interfere with disease-relevant signaling cascades. These findings have laid the groundwork for further exploration into its therapeutic potential. Additionally, computational modeling and molecular dynamics simulations have been employed to elucidate the binding interactions between this compound and its target proteins, providing critical insights into its mechanism of action.

The safety and efficacy of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine are being rigorously evaluated through comprehensive toxicological studies. These assessments aim to establish safe dosage ranges and identify any potential adverse effects associated with its use. The compound's favorable safety profile observed thus far has encouraged researchers to proceed with clinical trials in collaboration with pharmaceutical partners.

The impact of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine extends beyond academic research; it represents a significant advancement in industrial drug development. Its incorporation into proprietary libraries has accelerated the discovery pipeline for novel therapeutics. Furthermore, collaborations between academic institutions and biotechnology companies have fostered innovation by combining expertise in medicinal chemistry with cutting-edge biophysical techniques.

In conclusion, N-(3,3-Dimethylbutan-2-y)-amine (CAS No. 184922673